Cas no 53214-44-1 (N-benzyl-2-propylpentan-1-aminium chloride)

• Product Name: N-benzyl-2-propylpentan-1-aminium chloride
• CAS No: 53214-44-1
• MF: C₁₅H₂₆ClN
• MW: 255.826643466949
• CID: 1581356
• PubChem ID: 138399865
• Update Time: 2025-04-21

N-benzyl-2-propylpentan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-propylpentan-1-aminium chloride
• benzyl(2-propylpentyl)azanium,chloride
• N-Benzyl-2-propylpentan-1-amine--hydrogen chloride (1/1)
• 53214-44-1
• DTXSID80967748

• Inchi： 1S/C15H25N.ClH/c1-3-8-14(9-4-2)12-16-13-15-10-6-5-7-11-15;/h5-7,10-11,14,16H,3-4,8-9,12-13H2,1-2H3;1H
• InChI Key： FHKFDOULAQDMMV-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1)CC(CCC)CCC

Computed Properties

• Exact Mass: 228.972
• Monoisotopic Mass: 255.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 14.1